Cas no 956437-89-1 (4-4-(3-Methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-ylbenzoic Acid)

• Product Name: 4-4-(3-Methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-ylbenzoic Acid
• CAS No: 956437-89-1
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 844673
• PubChem ID: 4962425
• Update Time: 2025-04-19

4-4-(3-Methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-ylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(3-METHOXY-3-OXOPROPYL)-3,5-DIMETHYL-1H-PYRAZOL-1-YL]BENZOIC ACID
• 4-[4-(3-methoxy-3-oxopropyl)-3,5-dimethylpyrazol-1-yl]benzoic acid
• Z53086543
• J-514239
• 4-(4-(3-Methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-yl)benzoic acid
• 956437-89-1
• MFCD06655849
• CS-0233527
• EN300-13424
• AKOS023166245
• 4-(4-(3-Methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-yl)benzoicacid
• G45663
• 4-4-(3-Methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-ylbenzoic Acid

• MDL： MFCD06655849
• Inchi： 1S/C16H18N2O4/c1-10-14(8-9-15(19)22-3)11(2)18(17-10)13-6-4-12(5-7-13)16(20)21/h4-7H,8-9H2,1-3H3,(H,20,21)
• InChI Key： DPACGCBBUBERRP-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C(C)=NN(C2C=CC(C(=O)O)=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 302.12665706g/mol
• Monoisotopic Mass: 302.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.4Ų